Cas no 1166820-41-2 (2-Benzyloctahydropyrrolo[3,4-c]pyrrole hydrochloride)

• Product Name: 2-Benzyloctahydropyrrolo[3,4-c]pyrrole hydrochloride
• CAS No: 1166820-41-2
• MF: C₁₃H₁₉ClN₂
• MW: 238.756362199783
• CID: 2129282
• Update Time: 2025-06-09

2-Benzyloctahydropyrrolo[3,4-c]pyrrole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-benzyl-octahydro-pyrrolo[3,4-c]pyrrole hydrochloride
• 2-Benzyloctahydropyrrolo[3,4-c]pyrrole hydrochloride
• 2-BENZYLOCTAHYDROPYRROLO[3,4-C]PYRROLE HCL
• JKTBAGQRNHTBKK-UHFFFAOYSA-N
• 2-Benzyloctahydropyrrolo[3,4-c]pyrrole hydrochlori
• 2-benzylhexahydropyrrolo[3,4-c]pyrrole hydrochloride
• 2-Benzyl-3,3a,4,5,6,6a-hexahydro-1H-pyrrolo[3,4-c]pyrrole hydrochloride

• Inchi： 1S/C13H18N2.ClH/c1-2-4-11(5-3-1)8-15-9-12-6-14-7-13(12)10-15;/h1-5,12-14H,6-10H2;1H
• InChI Key： JKTBAGQRNHTBKK-UHFFFAOYSA-N
• SMILES： Cl.N1(CC2C=CC=CC=2)CC2CNCC2C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 199
• Topological Polar Surface Area: 15.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-Benzyloctahydropyrrolo[3,4-c]pyrrole hydrochloride

Introduction to 2-Benzyloctahydropyrrolo[3,4-c]pyrrole hydrochloride (CAS No. 1166820-41-2)

2-Benzyloctahydropyrrolo[3,4-c]pyrrole hydrochloride, identified by the CAS number 1166820-41-2, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of octahydropyrrolopyrrole derivatives, which are known for their diverse biological activities and potential applications in drug discovery. The presence of a benzyloxy group and the octahydropyrrolopyrrole core structure contribute to its unique chemical properties and biological relevance.

The synthesis of 2-Benzyloctahydropyrrolo[3,4-c]pyrrole hydrochloride involves multi-step organic transformations, including cyclization and functional group modifications. The benzyloxy substitution at the appropriate position enhances the solubility and metabolic stability of the molecule, making it a promising candidate for further pharmacological investigation. The hydrochloride salt form improves the compound's bioavailability and crystalline properties, facilitating its use in both preclinical and clinical studies.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of 2-Benzyloctahydropyrrolo[3,4-c]pyrrole hydrochloride with various biological targets. Studies suggest that this compound exhibits potent binding affinity for certain enzyme families, including kinases and proteases, which are critical in cellular signaling pathways associated with cancer and inflammation. The benzyloxy moiety plays a crucial role in modulating these interactions by influencing the compound's electronic distribution and hydrogen bonding capabilities.

In vitro pharmacological assays have demonstrated that 2-Benzyloctahydropyrrolo[3,4-c]pyrrole hydrochloride possesses inhibitory activity against several disease-relevant targets. For instance, preliminary data indicate that it may interfere with the proliferation of cancer cells by inhibiting key signaling molecules involved in cell cycle regulation. Additionally, its anti-inflammatory potential has been explored, with evidence suggesting that it can modulate cytokine production and reduce inflammation-induced tissue damage.

The octahydropyrrolopyrrole scaffold is a privileged structure in medicinal chemistry due to its ability to adopt multiple conformations that can interact favorably with biological macromolecules. The benzyloxy group further enhances this versatility by providing additional interaction points through hydrogen bonding or π-stacking interactions. These features make 2-Benzyloctahydropyrrolo[3,4-c]pyrrole hydrochloride a versatile scaffold for designing novel therapeutic agents.

Recent clinical trials have begun to evaluate the safety and efficacy of derivatives of octahydropyrrolopyrroles in treating various diseases. While 2-Benzyloctahydropyrrolo[3,4-c]pyrrole hydrochloride itself has not yet entered human trials, its structural analogs have shown encouraging results in animal models. These studies highlight the potential of this class of compounds as next-generation drugs targeting complex diseases such as cancer, neurodegenerative disorders, and autoimmune conditions.

The development of novel synthetic methodologies has also contributed to the growing interest in 2-Benzyloctahydropyrrolo[3,4-c]pyrrole hydrochloride. Catalytic approaches have been particularly successful in streamlining the synthesis of complex heterocycles while maintaining high yields and selectivity. These advancements not only reduce production costs but also enable the rapid exploration of structural diversity within the octahydropyrrolopyrrole series.

The role of computational tools in drug discovery cannot be overstated. High-throughput virtual screening (HTVS) has been employed to identify promising candidates like 2-Benzyloctahydropyrrolo[3,4-c]pyrrole hydrochloride from large databases based on their predicted binding affinities to biological targets. This approach has accelerated the identification of lead compounds for further optimization.

Molecular dynamics simulations have provided insights into the dynamic behavior of 2-Benzyloctahydropyrrolo[3,4-c]pyrrole hydrochloride within biological environments. These studies reveal how the compound's conformational flexibility influences its interactions with target proteins, offering valuable information for rational drug design.

The future prospects for 2-Benzyloctahydropyrrolo[3,4-c]pyrrole hydrochloride are promising, with ongoing research focused on optimizing its pharmacokinetic properties and exploring new therapeutic applications. Collaborative efforts between academia and industry are essential to translate these findings into tangible therapeutic benefits for patients worldwide.